2-(2-chlorophenyl)-N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-(oxan-4-yl)-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H20ClNO2S/c19-17-6-2-1-4-14(17)12-18(21)20(13-16-5-3-11-23-16)15-7-9-22-10-8-15/h1-6,11,15H,7-10,12-13H2
• InChI Key: CTEJHQKZYXUWDY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CC2=CC=CS2)C(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C18H20ClNO2S
• Molecular Weight: 349.9 g/mol

Description

2-(2-chlorophenyl)-N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)acetamide, also known as CP-47,497, is a synthetic cannabinoid that has been extensively studied for its potential medical applications. This compound was first developed in the 1980s by Pfizer as part of their research into the endocannabinoid system. Since then, CP-47,497 has been the subject of numerous scientific studies, which have explored its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

Crystal Structure Analysis

Research on similar chemical compounds, such as C,N-disubstituted acetamides, has provided insights into their crystal structures through a combination of N—H⋯O and C—H⋯O hydrogen bonds, along with C—Cl⋯π(arene) and C—I⋯π(arene) interactions, leading to complex sheet formations in the crystal lattice. These structural analyses are crucial for understanding the physicochemical properties and potential applications of these compounds in materials science and pharmaceuticals (Narayana, Yathirajan, Rathore, & Glidewell, 2016).

Nonlinear Optical Properties

Theoretical investigations into the nonlinear optical properties of related crystalline acetamide structures, including polarization effects of their environment, have highlighted their potential as candidates for photonic devices such as optical switches, modulators, and in optical energy applications. This research opens avenues for the development of novel optical materials based on the manipulation of acetamide derivatives (Castro, Osório, Ternavisk, Napolitano, Valverde, & Baseia, 2017).

Coordination Complexes and Antioxidant Activity

Studies have also explored the synthesis and characterization of coordination complexes constructed from acetamide derivatives, revealing significant antioxidant activities. These findings suggest the potential of acetamide derivatives in developing therapeutic agents with antioxidant properties, contributing to the pharmaceutical applications of such compounds (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, El Abbes Faouzi, Adarsh, & Garcia, 2019).